Cas no 73637-00-0 (Tetrakis(prop-2-yn-1-yl)azanium Bromide)

Tetrakis(prop-2-yn-1-yl)azanium Bromide Chemical and Physical Properties
Names and Identifiers
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- Tetrapropargylammonium bromide; Tetra(2-propynyl)ammonium bromide; AG-G-91500; NSC 196151; AMMONIUM, TETRA(2-PROPYNYL)-, BROMIDE; AC1L1BZJ; CTK5D8395; NSC196151; tetrakis(prop-2-ynyl)azanium bromide;
- Tetrakis(prop-2-yn-1-yl)azanium Bromide
- TETRAKIS(PROP-2-YN-1-YL)AZANIUMBROMIDE
- 73637-00-0
- WLN: 1UU2K2UU1&2UU1&2UU1 &E
- NSC196151
- N,N,N-tri(prop-2-yn-1-yl)prop-2-yn-1-aminium bromide
- Tetra(2-propynyl)ammonium bromide
- EN300-249992
- 2-Propyn-1-aminium,N,N-tri-2-propynyl-, bromide
- NSC-196151
- DTXSID40994439
- XDF6DKZ8LK
- AMMONIUM, TETRA(2-PROPYNYL)-, BROMIDE
- 2-Propyn-1-aminium, N,N,N-tri-2-propynyl-, bromide
- tetrakis(prop-2-ynyl)azanium;bromide
- Tetrapropargylammonium bromide
- NSC 196151
-
- MDL: MFCD01669786
- Inchi: InChI=1S/C12H12N.BrH/c1-5-9-13(10-6-2,11-7-3)12-8-4;/h1-4H,9-12H2;1H/q+1;/p-1
- InChI Key: MBDXHRCESWVPHA-UHFFFAOYSA-M
- SMILES: C#CC[N+](CC#C)(CC#C)CC#C.[Br-]
Computed Properties
- Exact Mass: 249.01531g/mol
- Monoisotopic Mass: 249.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Tetrakis(prop-2-yn-1-yl)azanium Bromide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tetrakis(prop-2-yn-1-yl)azanium Bromide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T865283-50mg |
Tetrakis(prop-2-yn-1-yl)azanium Bromide |
73637-00-0 | 50mg |
$ 365.00 | 2022-06-02 | ||
Enamine | EN300-249992-0.1g |
tetrakis(prop-2-yn-1-yl)azanium bromide |
73637-00-0 | 95% | 0.1g |
$420.0 | 2024-06-19 | |
Enamine | EN300-249992-0.25g |
tetrakis(prop-2-yn-1-yl)azanium bromide |
73637-00-0 | 95% | 0.25g |
$601.0 | 2024-06-19 | |
Enamine | EN300-249992-0.5g |
tetrakis(prop-2-yn-1-yl)azanium bromide |
73637-00-0 | 95% | 0.5g |
$947.0 | 2024-06-19 | |
Enamine | EN300-249992-2.5g |
tetrakis(prop-2-yn-1-yl)azanium bromide |
73637-00-0 | 95% | 2.5g |
$2379.0 | 2024-06-19 | |
1PlusChem | 1P008QVE-2.5g |
TETRAPROPARGYLAMMONIUM BROMIDE |
73637-00-0 | 95% | 2.5g |
$3003.00 | 2024-04-21 | |
Enamine | EN300-249992-5g |
tetrakis(prop-2-yn-1-yl)azanium bromide |
73637-00-0 | 95% | 5g |
$3520.0 | 2023-09-15 | |
Enamine | EN300-249992-10g |
tetrakis(prop-2-yn-1-yl)azanium bromide |
73637-00-0 | 95% | 10g |
$5221.0 | 2023-09-15 | |
Aaron | AR008R3Q-100mg |
TETRAPROPARGYLAMMONIUM BROMIDE |
73637-00-0 | 95% | 100mg |
$603.00 | 2025-01-23 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2040208-1g |
Tetra(prop-2-yn-1-yl)ammonium bromide |
73637-00-0 | 97% | 1g |
¥8956.00 | 2024-07-28 |
Tetrakis(prop-2-yn-1-yl)azanium Bromide Related Literature
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
Additional information on Tetrakis(prop-2-yn-1-yl)azanium Bromide
Tetrakis(prop-2-yn-1-yl)azanium Bromide: A Comprehensive Overview
Tetrakis(prop-2-yn-1-yl)azanium bromide, also known by its CAS number 73637-00-0, is a unique organic compound with significant applications in various fields of chemistry. This compound, which can be represented as [CH₂C≡C]₄N⁺ Br⁻, has garnered attention due to its versatile properties and potential uses in organic synthesis, materials science, and beyond. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to Tetrakis(prop-2-yn-1-yl)azanium bromide.
The molecular structure of Tetrakis(prop-2-yn-1-yl)azanium bromide is characterized by a central ammonium ion ([CH₂C≡C]₄N⁺) surrounded by four propargyl groups (CH₂C≡C). The bromide ion (Br⁻) serves as the counterion. This structure imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as carbon nanomaterials and coordination polymers.
One of the most notable applications of Tetrakis(propargyl)azanium bromide is in click chemistry. The presence of multiple propargyl groups makes it an ideal substrate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. These reactions are widely used in the construction of complex molecules and materials with precise architectures. For instance, researchers have employed this compound to synthesize functional polymers and supramolecular assemblies with tailored properties.
Recent advancements in the field have expanded the scope of Tetrakis(propargyl)azanium bromide beyond traditional click chemistry. Scientists have explored its use in the synthesis of metal-free carbon frameworks, such as graphene-like structures and carbon nanotubes. These materials hold promise for applications in electronics, energy storage, and catalysis. Additionally, studies have demonstrated its utility in the formation of coordination networks through interactions with transition metal ions.
The synthesis of Tetrakis(propargyl)azanium bromide typically involves the reaction of ammonium bromide with propargyllithium or other propargylating agents under controlled conditions. This process ensures high purity and stability of the final product. The compound is stable under ambient conditions but requires protection from moisture due to its hygroscopic nature.
From a sustainability perspective, Tetrakis(propargyl)azanium bromide has been investigated as a potential building block for green chemistry initiatives. Its ability to participate in efficient and selective reactions reduces waste generation and enhances atom economy. This aligns with global efforts to develop environmentally friendly chemical processes.
In conclusion, Tetrakis(propargyl)azanium bromide (CAS No: 73637-00-0) is a versatile compound with a wide range of applications in modern chemistry. Its unique structure enables it to serve as a valuable precursor in click chemistry, materials science, and sustainable chemical processes. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.
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